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Compound of Interest

Compound Name: L 738372

CAS No.: 153922-98-6

Cat. No.: B15582172

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for L-738372, a quinazoline derivative that acts as a GABA-A receptor

ligand. Due to the absence of a specific Safety Data Sheet (SDS) in the public domain, this

guidance is based on the chemical's classification, its biological target, and general best

practices for hazardous waste management in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle L-738372 with appropriate

personal protective equipment (PPE). Given its nature as a neuroactive compound, a cautious

approach is warranted.
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Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Step-by-Step Disposal Protocol
The disposal of L-738372 and its associated waste must comply with local, state, and federal

regulations. The following steps provide a general framework for its proper disposal:

Waste Identification and Classification: All materials contaminated with L-738372 must be

treated as hazardous chemical waste. This includes:

Unused or expired solid L-738372.

Solutions containing L-738372.

Contaminated labware (e.g., pipette tips, vials, and flasks).

Contaminated PPE (e.g., gloves).

Waste Segregation: It is critical to segregate L-738372 waste from other laboratory waste

streams to prevent accidental chemical reactions.

Solid Waste: Collect solid L-738372 waste, including contaminated items like weighing

paper and spatulas, in a designated, properly labeled, and sealed container.

Liquid Waste: Collect solutions containing L-738372 in a separate, leak-proof, and clearly

labeled waste container. Do not mix with other solvent waste unless compatibility has

been confirmed.

Sharps Waste: Any sharps, such as needles or broken glass contaminated with L-738372,

must be disposed of in a designated sharps container.
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Waste Container Labeling: All waste containers must be clearly and accurately labeled. The

label should include:

The words "Hazardous Waste."

The full chemical name: "L-738372" or its IUPAC name "(4S)-6-chloro-4-cyclopropyl-4-(2-

pyridin-2-ylethynyl)-1,3-dihydroquinazolin-2-one".[1]

The approximate concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Storage of Waste: Store the hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be well-ventilated and away from

general laboratory traffic.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste. Do not attempt to dispose of L-

738372 down the drain or in the regular trash. Professional disposal by a licensed hazardous

waste contractor is mandatory.

Experimental Protocols Referenced
While no specific experimental protocols for the disposal of L-738372 are available, the

principles of chemical waste management are guided by regulations such as the Resource

Conservation and Recovery Act (RCRA) in the United States. Adherence to these guidelines is

a standard and required practice in all research laboratories.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of L-738372.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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